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Abstract

This document provides a technical overview of the boiling point of 1-bromo-2-fluoropropane.
Due to the absence of a publicly documented experimental value, this guide presents a
comparative analysis of structurally similar compounds to estimate its boiling point.
Furthermore, it details standardized experimental protocols for the precise determination of this
physical property, which is crucial for the purification, handling, and development of novel
chemical entities in the pharmaceutical and chemical industries.

Introduction

1-Bromo-2-fluoropropane is a halogenated propane derivative with potential applications as a
building block in organic synthesis, particularly in the development of new pharmaceutical
agents and specialty materials. The precise determination of its physicochemical properties,
such as the boiling point, is a fundamental prerequisite for its efficient synthesis, purification,
and subsequent use in further chemical transformations. The boiling point provides critical
information regarding a substance's volatility, intermolecular forces, and is a key parameter for
purification techniques like distillation.

Boiling Point of 1-Bromo-2-fluoropropane: An
Estimation
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An experimental boiling point for 1-bromo-2-fluoropropane is not readily available in the
current scientific literature and chemical databases.[1][2] However, an estimation can be made
by examining the boiling points of structurally related haloalkanes. The boiling point of
haloalkanes is influenced by factors such as molecular weight, the nature of the halogen
atoms, and isomerism.[3][4][5][6] Generally, for a given alkyl group, the boiling point increases
with the increasing atomic mass of the halogen.[3][4]

For comparative purposes, the boiling points of several related C3 haloalkanes are presented
in the table below.

Molecular . .
Compound Molecular . Boiling Point
CAS Number Weight ( g/mol
Name Formula ) (°C)
1-Fluoropropane  460-13-9 CsH7F 62.09 -2.5[7]
2-Fluoropropane  420-26-8 CsH7/F 62.09 -10[8]
1-Bromo-2,2-
_ CsHsBrf2 158.97 76[9]
difluoropropane
1-Bromo-2-
chloro-2- 420-95-1 CsHsBrCIF 175.43 111[10]
fluoropropane

Data compiled from various sources as cited.

Based on the data for analogous compounds, it can be inferred that the introduction of a
bromine atom significantly increases the boiling point compared to a fluorine atom alone. The
boiling point of 1-bromo-2-fluoropropane is expected to be higher than that of 1-
fluoropropane and 2-fluoropropane.

Experimental Protocols for Boiling Point
Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For the accurate determination of the boiling point of 1-bromo-2-fluoropropane,
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several established experimental methods can be employed.

Distillation Method

This method is suitable when a sufficient quantity of the sample (typically >5 mL) is available
and can also serve as a purification step.[11]

Procedure:

Assemble a simple distillation apparatus consisting of a distilling flask, a condenser, a
receiving flask, and a thermometer.

e Place the sample of 1-bromo-2-fluoropropane into the distilling flask along with a few
boiling chips or a magnetic stir bar to ensure smooth boiling.

» Position the thermometer bulb just below the side arm of the distilling flask to accurately
measure the temperature of the vapor that is in equilibrium with the boiling liquid.

e Begin heating the distilling flask gently.

o Record the temperature at which a steady stream of distillate is collected in the receiving
flask. This constant temperature is the boiling point of the liquid.[12]

Thiele Tube Method

This micro-method is ideal when only a small amount of the substance is available.[11]

Procedure:

Fill a small test tube with 0.5-1 mL of 1-bromo-2-fluoropropane.
 Invert a sealed-end capillary tube and place it inside the test tube containing the sample.
o Attach the test tube to a thermometer.

o Place the assembly in a Thiele tube containing mineral oil, ensuring the sample is immersed
in the oil.

o Heat the side arm of the Thiele tube gently.
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» Observe the capillary tube. A continuous stream of bubbles will emerge as the liquid boils.
e Remove the heat and allow the apparatus to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is the boiling point.
[11]

Digital Boiling Point Apparatus

Modern automated systems offer high precision and require small sample volumes.
Procedure:

o Follow the manufacturer's instructions for the specific instrument.

o Typically, a small sample is placed in a sample tube.

e The apparatus heats the sample, and the boiling point is detected automatically, often by
optical means.

Logical Workflow for Compound Characterization

The determination of a physical property like the boiling point is a crucial step in the overall
workflow of characterizing a new chemical compound. The following diagram illustrates a
typical logical progression from synthesis to characterization.
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Logical Workflow for Novel Compound Characterization

Synthesis of 1-Bromo-2-fluoropropane

Purification (e.g., Distillation, Chromatography)

Structural Elucidation (NMR, MS, IR) Purity Assessment (GC, HPLC)

Physicochemical Property Determination

Boiling Point Measurement Melting Point Measurement Density Measurement Further Applications / Drug Development

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of a novel compound.

Conclusion

While an experimentally determined boiling point for 1-bromo-2-fluoropropane is not currently
documented in public databases, a reasonable estimation can be derived from the analysis of
structurally similar compounds. For definitive characterization, this technical guide provides
detailed protocols for the experimental determination of its boiling point using standard
laboratory techniques. The accurate measurement of this fundamental property is essential for
the advancement of research and development involving this and other novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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